1-[5-bromo-2-(methylsulfanyl)pyrimidin-4-yl]-N-tert-butylpyrrolidine-3-carboxamide

• IUPAC Name: 1-(5-bromo-2-methylsulfanylpyrimidin-4-yl)-N-tert-butylpyrrolidine-3-carboxamide
• InChI: InChI=1S/C14H21BrN4OS/c1-14(2,3)18-12(20)9-5-6-19(8-9)11-10(15)7-16-13(17-11)21-4/h7,9H,5-6,8H2,1-4H3,(H,18,20)
• InChI Key: XQGQCYXVHXGKGW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)C1CCN(C1)C2=NC(=NC=C2Br)SC
• Molecular Formula: C14H21BrN4OS
• Molecular Weight: 373.31 g/mol
• CAS No.: 2640969-92-0

Description

1-[5-Bromo-2-(methylsulfanyl)pyrimidin-4-yl]-N-tert-butylpyrrolidine-3-carboxamide is a pyrimidine-based compound featuring a bromo substituent at position 5, a methylsulfanyl group at position 2, and a pyrrolidine-3-carboxamide moiety substituted with a tert-butyl group at the nitrogen atom. The pyrimidine scaffold is a common pharmacophore in medicinal chemistry, often associated with kinase inhibition or nucleic acid mimicry . The tert-butyl carboxamide may contribute to metabolic stability by sterically hindering enzymatic degradation.

Comparison with Similar Compounds

Table 1: Comparison of Pyrimidine-Based Compounds

Compound Name	Core Structure	Key Substituents	Molecular Weight (g/mol)
Target Compound	Pyrimidine	5-Bromo, 2-methylsulfanyl, pyrrolidine-3-carboxamide	~383.3 (estimated)
N-methyl-4-[2-(methylsulfanyl)pyrimidin-4-yl]-1-(tetrahydrofuran-3-yl)-1H-pyrazol-5-amine	Pyrimidine-Pyrazole	2-Methylsulfanyl, tetrahydrofuran, N-methyl	~350.4 (estimated)

Bromo-Substituted Pyridine/Pyrrolidine Derivatives

Several bromo-containing analogs from the Catalog of Pyridine Compounds (–7) share structural elements with the target:

tert-Butyl 3-((5-bromo-3-(dimethoxymethyl)pyridin-2-yloxy)methyl)pyrrolidine-1-carboxylate ():

• Features a pyrrolidine ring and tert-butyl group but lacks the carboxamide moiety. The dimethoxymethyl group increases polarity compared to the target’s methylsulfanyl substituent.

N-(2-bromo-5-((tert-Butyldimethylsilyloxy)methyl)pyridin-3-yl)pivalamide ():

• Contains a tert-butyl amide (pivalamide) similar to the target’s carboxamide but uses a silyl-protected hydroxymethyl group, which may reduce metabolic stability compared to the target’s pyrrolidine .

Table 2: Bromo-Substituted Pyridine Derivatives

Compound Name	Pyrrolidine Presence	tert-Butyl Group	Functional Groups
Target Compound	Yes	Carboxamide	Bromo, methylsulfanyl
tert-Butyl 3-((5-bromo-...)pyrrolidine-1-carboxylate	Yes	Ester	Bromo, dimethoxymethyl
N-(2-bromo-...)pivalamide	No	Pivalamide	Bromo, silyl-protected hydroxymethyl

Pyrrolidine-Containing Compounds with tert-Butyl Modifications

The pyrrolidine ring in the target compound is a distinguishing feature. For example:

• 4-(3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)-3-iodo-5-nitropyridine ():
  • Replaces the carboxamide with a silyl-protected hydroxymethyl group and introduces a nitro substituent, increasing reactivity and polarity .
• tert-Butyl 4-hydroxy-5-methoxypyridin-3-ylcarbamate ():
  • Uses a carbamate-protected tert-butyl group, which may hydrolyze more readily than the target’s stable carboxamide .